Cas no 7470-69-1 ( )

• Product Name: &nbsp
• CAS No: 7470-69-1
• MF: C₂₂H₂₄ClNO
• MW: 353.885065078735
• CID: 979962
• PubChem ID: 24200934
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenanthren-3-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
• NSC402424
• NSC-402424
• 1-(Phenanthren-3-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
• 7470-69-1
• DTXSID90639580
•  

• Inchi： 1S/C22H23NO.ClH/c24-22(12-15-23-13-4-1-5-14-23)19-11-10-18-9-8-17-6-2-3-7-20(17)21(18)16-19;/h2-3,6-11,16H,1,4-5,12-15H2;1H
• InChI Key： PTLIQVKDNXDGCO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2C=CC3C=CC=CC=3C=2C=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 317.17809
• Monoisotopic Mass: 353.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 5.79160